Cas no 162374-62-1 (Benzenamine, 4-(2-benzothiazolyl)-3-fluoro-)

• Product Name: Benzenamine, 4-(2-benzothiazolyl)-3-fluoro-
• CAS No: 162374-62-1
• MF: C₁₃H₉FN₂S
• MW: 244.287364721298
• CID: 3805853
• PubChem ID: 10824191
• Update Time: 2025-05-23

Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-benzothiazolyl)-3-fluoro-
• 4-(1,3-Benzothiazol-2-yl)-3-fluoroaniline
• 4-(Benzo[d]thiazol-2-yl)-3-fluoroaniline
• 851-161-6
• CS-0260577
• EN300-7543973
• SCHEMBL4593570
• 162374-62-1
• AKOS015935498

• Inchi： 1S/C13H9FN2S/c14-10-7-8(15)5-6-9(10)13-16-11-3-1-2-4-12(11)17-13/h1-7H,15H2
• InChI Key： BDEYHVZNXILQCB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=NC3=CC=CC=C3S2)C(F)=C1

Computed Properties

• Exact Mass: 244.04704763Da
• Monoisotopic Mass: 244.04704763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzenamine, 4-(2-benzothiazolyl)-3-fluoro-

Comprehensive Overview of Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- (CAS No. 162374-62-1)

Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- (CAS No. 162374-62-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique benzothiazole and fluoro-substituted aniline structure, exhibits remarkable properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

The molecular structure of Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- combines a benzothiazole moiety with a fluoro-substituted aniline, creating a hybrid scaffold that is highly sought after in drug discovery and material design. The presence of the fluorine atom enhances the compound's electronic properties, making it a promising candidate for applications in fluorescence-based sensors and organic electronics. Recent studies have highlighted its potential in developing high-performance OLED materials, a topic of great interest in the tech and materials science communities.

One of the most frequently asked questions about Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- is its role in pharmaceutical intermediates. The compound's ability to act as a building block for more complex molecules has made it a focal point in the synthesis of targeted therapeutics. For instance, its derivatives are being investigated for their potential in treating neurodegenerative diseases and cancer, aligning with the growing public interest in innovative medical solutions. This connection to healthcare advancements has driven significant online searches and discussions.

In the realm of agrochemicals, Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- has shown promise as a precursor for crop protection agents. Its structural features contribute to the development of compounds with enhanced pesticidal activity and environmental stability. With the global push toward sustainable agriculture, this application has become a hot topic among researchers and farmers alike, further boosting its relevance in online searches and academic literature.

The synthesis and optimization of Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- are also areas of active research. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These advancements are frequently discussed in scientific forums and patent filings, reflecting the compound's importance in cutting-edge chemistry. Additionally, its compatibility with green chemistry principles has made it a subject of interest for those advocating for eco-friendly chemical processes.

Another trending topic related to Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- is its potential in advanced material science. The compound's electron-deficient benzothiazole ring and electron-rich aniline group create a unique electronic profile, suitable for designing conductive polymers and photovoltaic materials. As the demand for renewable energy solutions grows, this application has become a key area of exploration, often highlighted in research publications and industry reports.

In conclusion, Benzenamine, 4-(2-benzothiazolyl)-3-fluoro- (CAS No. 162374-62-1) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is likely to remain a topic of significant interest in both academic and industrial circles.